N-(4-{N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]ethanehydrazonoyl}phenyl)isonicotinamide

• Molecular Formula: C19H17BrN6O2
• Molecular Weight: 441.3 g/mol
• IUPAC Name: N-[4-[(E)-N-[(4-bromo-1-methylpyrazole-3-carbonyl)amino]-C-methylcarbonimidoyl]phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C19H17BrN6O2/c1-12(23-24-19(28)17-16(20)11-26(2)25-17)13-3-5-15(6-4-13)22-18(27)14-7-9-21-10-8-14/h3-11H,1-2H3,(H,22,27)(H,24,28)/b23-12+
• InChI Key: PQVWNWPBZPBNER-FSJBWODESA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=NN(C=C1Br)C)/C2=CC=C(C=C2)NC(=O)C3=CC=NC=C3
• SMILES: CC(=NNC(=O)C1=NN(C=C1Br)C)C2=CC=C(C=C2)NC(=O)C3=CC=NC=C3

Description

N-(4-{N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]ethanehydrazonoyl}phenyl)isonicotinamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-{N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]ethanehydrazonoyl}phenyl)isonicotinamide is not fully understood. However, it is believed to act by inhibiting certain enzymes that are involved in cell growth and proliferation. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(4-{N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]ethanehydrazonoyl}phenyl)isonicotinamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cell growth and proliferation, which may contribute to its anticancer activity. Additionally, this compound has been shown to protect neurons from oxidative stress, which may have implications for its potential use in neuroprotection.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]ethanehydrazonoyl}phenyl)isonicotinamide in lab experiments is its potential as an anticancer agent. Its ability to inhibit the growth of cancer cells makes it a promising candidate for further research in this area. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N-(4-{N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]ethanehydrazonoyl}phenyl)isonicotinamide. One area of research could be to further investigate its potential as an anticancer agent, particularly in combination with other chemotherapy drugs. Additionally, further research could be done to explore its potential as a neuroprotective agent, as well as its antimicrobial activity. Finally, research could be done to improve the solubility of this compound in water, which could make it more useful in certain experiments.

Synthesis Methods

The synthesis of N-(4-{N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]ethanehydrazonoyl}phenyl)isonicotinamide involves the reaction of 4-bromo-1-methyl-1H-pyrazol-3-carboxylic acid with ethyl chloroformate to form the corresponding acid chloride. This is then reacted with isonicotinohydrazide to obtain the desired product.

Scientific Research Applications

N-(4-{N-[(4-bromo-1-methyl-1H-pyrazol-3-yl)carbonyl]ethanehydrazonoyl}phenyl)isonicotinamide has been studied for its potential applications in various fields such as cancer research, neuroprotection, and antimicrobial activity. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use in neuroprotection, as it has been shown to protect neurons from oxidative stress. Additionally, this compound has demonstrated antimicrobial activity against various strains of bacteria.